1-(1-(5-(Furan-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C22H20N4O5/c27-20-14-25(22(29)26(20)16-5-2-1-3-6-16)15-8-10-24(11-9-15)21(28)17-13-19(31-23-17)18-7-4-12-30-18/h1-7,12-13,15H,8-11,14H2
• InChI Key: WLEYSTALGSHKPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C(=O)C4=NOC(=C4)C5=CC=CO5
• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.4 g/mol
• CAS No.: 2034283-48-0

Description

1-(1-(5-(Furan-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C22H20N4O5 and its molecular weight is 420.425. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis

The chemical structure of interest is associated with the synthesis of azole derivatives, including triazole and oxadiazole compounds, starting from furan-2-carbohydrazide. These derivatives involve the incorporation of piperidine, piperazine, morpholine, or thiomorpholine moieties through Mannich base formation. The synthesized compounds are well-characterized using elemental analyses, IR, ^1H NMR, ^13C NMR, and mass spectral studies, demonstrating the diverse synthetic routes and structural versatility of these compounds (Başoğlu et al., 2013).

Antimicrobial Activities

Some of the synthesized azole derivatives exhibit antimicrobial activities against tested microorganisms, highlighting their potential as antimicrobial agents. The specific activities against various pathogens underscore the importance of structural modifications in enhancing biological activities (Başoğlu et al., 2013).

Synthesis and Pharmacological Evaluation

Novel Derivatives Synthesis

A novel series of compounds featuring the furan-2-yl and phenyl groups in a dihydro-1,2-oxazol-4-ylmethyl-4-methyl piperazine scaffold have been synthesized. This synthesis involves Claisen Schmidt condensation followed by cyclization with hydroxylamine hydrochloride and subsequent Mannich’s reaction with N-methyl piperazine, leading to the desired products. The structures of these compounds are confirmed through various spectroscopic methods, including IR, ^1H NMR, ^13C-NMR, and mass spectrometry (Kumar et al., 2017).

Pharmacological Evaluation

The synthesized compounds have been evaluated for their antidepressant and antianxiety activities using Porsolt’s behavioral despair (forced swimming) test and the plus maze method on albino mice. Certain compounds significantly reduced immobility times and displayed notable antianxiety activity, indicating their potential therapeutic applications in treating depression and anxiety disorders (Kumar et al., 2017).